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Compound of Interest |

Compound Name: 5-Chloro-2-methoxyphenol
CAS No.: 3743-23-5
Cat. No.: B3024740
- 7

CAS No: 3743-23-5 | Synonyms: 5-Chloroguaiacol, 5-Chloro-2-hydroxyanisole[1]

Part 1: Executive Summary & Immediate Directives

Do not dispose of this compound down the drain. 5-Chloro-2-methoxyphenol is a
halogenated phenolic compound. Its disposal requires high-temperature incineration with
specific acid-gas scrubbing capabilities.

Critical Safety Status:

e Primary Hazard: Skin/Eye Irritant (Category 2) and Aquatic Toxicity.

» Waste Classification: Halogenated Organic Waste.

o Incompatibility: Strong oxidizers, acid chlorides, and acid anhydrides.[2]

Part 2: Chemical Identity & Physical Properties

Understanding the physical state is the first step in selecting the correct disposal vessel.
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Property Data Operational Implication

Use wide-mouth HDPE or
) ) ) glass jars for waste; avoid
Physical State Solid (Crystalline powder)
narrow-neck solvent bottles to

prevent clogging.

_ _ Remains solid at ambient lab
Melting Point ~108°C
temperatures.

Combustible.[3] Keep away
Flash Point >110°C (Estimated) from open flames/heat sources

during accumulation.[4][5]

Use ethanol or acetone for
N ) ) cleaning contaminated
Solubility Low (Water), High (Organics) ]
glassware; collect all rinsate as

halogenated waste.

Weakly acidic. Incompatible
Acidity (pKa) ~8-9 (Phenolic OH) with strong bases (exothermic

reaction).

Part 3: Waste Segregation & Disposal Protocol
The "Halogenated" Imperative

As a Senior Application Scientist, | cannot stress this enough: Never mix 5-Chloro-2-
methoxyphenol with non-halogenated solvents (e.g., pure acetone, methanol, hexane).

The Scientific Logic (Why?): Standard laboratory waste is often sent to fuel blending programs
(cement kilns) where it is burned for energy recovery. Halogenated compounds (containing
Chlorine, Fluorine, Bromine) generate acid gases (like HCI) upon combustion.

o Corrosion: These acids destroy the refractory lining of standard incinerators.

 Pollution: Improper combustion of chlorophenols can synthesize dioxins/furans—some of the
most potent environmental toxins known.
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o Cost: Halogenated waste streams require specialized facilities with "scrubbers” (alkaline
spray towers) to neutralize the acid gas. Mixing this compound into a non-halogenated drum
upgrades the entire drum to the more expensive "Halogenated" price tier.

Step-by-Step Disposal Workflow
1. Identification & Labeling

e Label: "Hazardous Waste - Halogenated Organic Solid."

» Constituents: List "5-Chloro-2-methoxyphenol" explicitly. Do not use vague terms like
"Phenolic Waste."

e Hazard Checkbox: Mark "Toxic" and "Irritant."

2. Container Selection
e Primary Choice: Wide-mouth amber glass jar or HDPE (High-Density Polyethylene) jar.

e Lid: Screw-cap with a Teflon (PTFE) liner to prevent phenolic vapors from degrading the
seal.

o Avoid: Metal containers (phenols can corrode certain metals over time) or LDPE (potential
for leaching).

3. Accumulation

» Solid Waste: Place used weighing boats, contaminated gloves, and paper towels directly into
the solid waste container.

e Liquid Waste (Stock Solutions): If the compound is dissolved in a solvent (e.g., DMSO or
Methanol), pour the solution into the Halogenated Solvent Waste carboy.

4. Final Disposal

o Hand-off: Seal container when 90% full. Transfer to your facility's EHS (Environmental Health
& Safety) team.

» Ultimate Fate: High-temperature incineration (>1000°C) with secondary combustion chamber
and acid gas scrubbing.
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Part 4: Spill Response & Decontamination

Scenario: You have spilled 5g of solid 5-Chloro-2-methoxyphenol on the benchtop.

PPE Upgrade: Wear nitrile gloves (double glove recommended), lab coat, and safety
goggles. If dust is visible, use a N95 or P100 respirator to avoid inhalation.

Containment: Do not dry sweep if dust generation is likely. Cover the spill with a damp paper
towel (dampened with water or ethanol) to suppress dust.

Collection: Scoop the wet material and the paper towel into the Halogenated Solid Waste
container.

Surface Decontamination:
o Wipe the surface with an ethanol-soaked wiper to solubilize residual phenol.
o Follow with a soap and water wash.[5][6][7]

o Verification: A UV lamp (254 nm) can sometimes reveal residual phenolic spots on the
benchtop (they often fluoresce or appear as dark spots depending on the background).

Disposal of Cleanup Materials: All wipes and gloves used in this process must go into the
hazardous waste, not the regular trash.

Part 5: Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for handling 5-Chloro-2-methoxyphenol,

ensuring it reaches the correct waste stream.
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;
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EHS Pickup

High-Temp Incineration
(w/ HCI Scrubbers)

Click to download full resolution via product page

Figure 1: Waste stream decision tree for 5-Chloro-2-methoxyphenol. Note that adding this
compound to non-halogenated solvents renders the entire mixture "Halogenated" for disposal
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purposes.

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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